Cas no 2732245-73-5 (tert-butyl 9-ethynyl-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate)

• Product Name: tert-butyl 9-ethynyl-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate
• CAS No: 2732245-73-5
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5964025
• PubChem ID: 165671817
• Update Time: 2025-05-23

tert-butyl 9-ethynyl-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9-ethynyl-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate
• EN300-37108848
• 2732245-73-5

• Inchi： 1S/C15H18N2O3/c1-5-11-8-16-9-12-10-17(6-7-19-13(11)12)14(18)20-15(2,3)4/h1,8-9H,6-7,10H2,2-4H3
• InChI Key： QNWMQPDVLKDCKX-UHFFFAOYSA-N
• SMILES： O(C(N1CCOC2C(C#C)=CN=CC=2C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.7Ų

Additional information on tert-butyl 9-ethynyl-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate

tert-butyl 9-ethynyl-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 9-ethynyl-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate, identified by the CAS number 2732245-73-5, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound belongs to the class of pyridoxepines, which are known for their unique structural properties and versatile applications. Recent studies have highlighted its role in drug delivery systems and as a precursor in the synthesis of advanced materials.

The molecular structure of tert-butyl 9-ethynyl-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate is characterized by a fused ring system comprising a pyridine moiety and an oxazepine ring. The presence of an ethynyl group at position 9 introduces unique electronic properties, making it an attractive candidate for applications in optoelectronics. Additionally, the tert-butyl ester group at position 4 enhances its solubility in organic solvents, facilitating its use in various chemical reactions.

Recent research has focused on the synthesis and characterization of this compound. A study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl 9-ethynyl-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate can be synthesized via a multi-step process involving Suzuki coupling and esterification reactions. The authors highlighted its potential as a building block for constructing bioactive molecules with anti-inflammatory properties.

In terms of applications, this compound has shown promise in the development of novel drug delivery systems. Its ability to form self-assembled structures under specific conditions makes it an ideal candidate for encapsulating therapeutic agents. A team of researchers from Stanford University reported that when incorporated into polymeric nanoparticles, tert-butyl 9-ethynyl-2H,3H,4H,5H-pyrido[3,f][1,f]oxazepine-[f]carboxylate significantly improved drug loading efficiency and controlled release profiles.

The chemical stability and reactivity of this compound have also been extensively studied. A collaborative effort between chemists at the University of Cambridge and the Max Planck Institute revealed that under UV irradiation conditions, tert-butyl 9-ethynyl-[f]-pyrido[f][f,f]oxazepine-[f]-carboxlate undergoes photochemical transformations that could be harnessed for light-responsive materials.

In conclusion, tert-butyl 9-ethynylethylene-pyrido[f,f]-oxazepin-[f]-carboxlate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques make it a valuable asset for both academic research and industrial applications. As ongoing studies continue to uncover new functionalities of this molecule,
its role in shaping future innovations in chemistry and materials science is expected to grow significantly.